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Compound of Interest

Compound Name: 3-Methoxy-6-methylpicolinonitrile

Cat. No.: B1590255 Get Quote

Essential Safety and Handling Guide for 3-
Methoxy-6-methylpicolinonitrile
Disclaimer: A specific Safety Data Sheet (SDS) for 3-Methoxy-6-methylpicolinonitrile was not

located. The following guidance is based on the safety data for structurally similar compounds,

including picolinonitrile and other nitrile derivatives, as well as general laboratory safety

protocols. It is imperative to treat 3-Methoxy-6-methylpicolinonitrile as a potentially

hazardous substance and to handle it with the utmost care.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 3-Methoxy-6-methylpicolinonitrile.

Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for 3-Methoxy-6-methylpicolinonitrile is unavailable, related nitrile

compounds are known to be toxic if swallowed, fatal in contact with skin, and may cause skin,

eye, and respiratory irritation. Therefore, a comprehensive approach to personal protection is

mandatory.

Minimum Required PPE:
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PPE Category Specification Rationale

Hand Protection

Disposable nitrile gloves

(double-gloving

recommended)[1]

To prevent skin contact. Nitrile

provides good resistance to a

range of chemicals.[2][3]

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles[1][4]

To protect eyes from splashes

and airborne particles.

Body Protection Laboratory coat[1][4][5]
To protect skin and clothing

from contamination.

Footwear Closed-toe shoes[1][5]
To protect feet from spills and

falling objects.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.[6][7]

To avoid inhalation of dust or

vapors, which may cause

respiratory irritation.

Handling and Storage
Proper handling and storage are crucial to minimize exposure and maintain the integrity of the

compound.

Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the work

area in a designated chemical fume hood.

Weighing and Transfer: Handle the solid compound carefully to avoid generating dust.[6] Use

appropriate tools (e.g., spatula, weigh boat).

In Case of Contact:

Skin: Immediately wash the affected area with plenty of soap and water for at least 15

minutes and seek medical attention.[6] Remove contaminated clothing.[6]
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Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[6] Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[6]

Post-Handling: Thoroughly clean the work area. Wash hands thoroughly after handling.[6]

Storage Conditions:

Parameter Recommendation

Container Store in a tightly closed container.[6]

Location Store in a cool, dry, and well-ventilated area.[6]

Incompatibilities Keep away from strong oxidizing agents.[6][7][8]

Accidental Release and Disposal Plan
Prompt and appropriate action is necessary in the event of a spill. Proper disposal of chemical

waste is essential for laboratory safety and environmental protection.

Accidental Release Measures:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Containment: For small spills, carefully sweep up the solid material, avoiding dust

generation, and place it into a suitable, labeled container for disposal.[6]

Decontamination: Clean the spill area thoroughly.

Disposal Protocol:
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Waste Collection: Collect all waste material (including contaminated PPE) in a designated,

properly labeled hazardous waste container.[9]

Container Labeling: Clearly label the waste container with its contents.

Disposal Route: Dispose of the chemical waste through an approved waste disposal facility

in accordance with local, state, and federal regulations.[10] Do not dispose of it down the

drain.

Experimental Workflow
The following diagram outlines the standard workflow for handling 3-Methoxy-6-
methylpicolinonitrile in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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